Cas no 1782499-93-7 (4-(2-fluorophenoxy)-4-methylpiperidine)

• Product Name: 4-(2-fluorophenoxy)-4-methylpiperidine
• CAS No: 1782499-93-7
• MF: C₁₂H₁₆FNO
• MW: 209.25994682312
• CID: 6594620
• PubChem ID: 84121158
• Update Time: 2025-10-31

4-(2-fluorophenoxy)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(2-fluorophenoxy)-4-methylpiperidine
• 1782499-93-7
• EN300-1832552

• Inchi： 1S/C12H16FNO/c1-12(6-8-14-9-7-12)15-11-5-3-2-4-10(11)13/h2-5,14H,6-9H2,1H3
• InChI Key： FUSRHBOHERVMEC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC1(C)CCNCC1

Computed Properties

• Exact Mass: 209.121592296g/mol
• Monoisotopic Mass: 209.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(2-fluorophenoxy)-4-methylpiperidine

4-(2-Fluorophenoxy)-4-methylpiperidine (CAS No. 1782499-93-7): A Comprehensive Overview

4-(2-Fluorophenoxy)-4-methylpiperidine, also known by its CAS registry number 1782499-93-7, is a versatile organic compound with a unique structure and a wide range of applications in various fields. This compound belongs to the class of piperidines, which are six-membered saturated heterocyclic amines. The presence of a fluorine atom in the aromatic ring introduces distinct electronic and steric properties, making it an interesting subject for both academic and industrial research.

The molecular structure of 4-(2-fluorophenoxy)-4-methylpiperidine consists of a piperidine ring substituted with a phenoxy group at the 4-position and a methyl group at the same position. The phenoxy group, which is attached to the piperidine ring via an oxygen atom, introduces aromaticity and enhances the compound's stability. The fluorine atom at the 2-position of the phenyl ring further modulates the electronic characteristics, making this compound highly reactive under certain conditions.

Recent studies have highlighted the potential of 4-(2-fluorophenoxy)-4-methylpiperidine in drug discovery and development. Its unique structure allows it to act as a scaffold for various bioactive molecules. For instance, researchers have explored its role as a precursor for synthesizing antiviral agents, anticancer drugs, and neuroprotective compounds. The compound's ability to form hydrogen bonds and its lipophilic nature make it an ideal candidate for designing drugs with high bioavailability.

In addition to its pharmaceutical applications, 1782499-93-7 has found utility in materials science. Its ability to undergo various chemical transformations, such as alkylation, acylation, and coupling reactions, makes it a valuable intermediate in the synthesis of advanced materials. For example, it has been used in the preparation of high-performance polymers and organic semiconductors.

The synthesis of 4-(2-fluorophenoxy)-4-methylpiperidine involves a multi-step process that typically starts with the preparation of the phenoxy group followed by its coupling with piperidine derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From an environmental perspective, understanding the fate and behavior of 1782499-93-7 in different ecosystems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, but its persistence in aquatic environments remains a concern. Regulatory agencies are increasingly focusing on assessing its ecotoxicological impact to ensure safe handling and disposal practices.

In conclusion, 4-(2-fluorophenoxy)-4-methylpiperidine (CAS No. 1782499-93-7) is a multifaceted compound with significant potential across diverse industries. Its unique chemical properties, combined with recent advancements in synthetic methodologies and application development, position it as a key player in both academic research and industrial innovation.